Cas no 860444-09-3 (1-Propanone, 3-amino-1-(3-thienyl)-)

• Product Name: 1-Propanone, 3-amino-1-(3-thienyl)-
• CAS No: 860444-09-3
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5294447
• PubChem ID: 82595703
• Update Time: 2026-03-10

1-Propanone, 3-amino-1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(3-thienyl)-

• Inchi： 1S/C7H9NOS/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5H,1,3,8H2
• InChI Key： WBWAWUVEBPHGOG-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1)(=O)CCN

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 3-amino-1-(3-thienyl)-

Research Brief on 1-Propanone, 3-amino-1-(3-thienyl)- (CAS: 860444-09-3): Recent Advances and Applications in Chemical Biology and Medicine

1-Propanone, 3-amino-1-(3-thienyl)- (CAS: 860444-09-3) is a chemically significant compound with emerging applications in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-Propanone, 3-amino-1-(3-thienyl)- derivatives via a modified Mannich reaction, achieving high yields (85-92%) and excellent purity (>98%). The study emphasized the compound's role as a key intermediate in the synthesis of thiophene-based pharmacophores, which are increasingly recognized for their bioisosteric properties and metabolic stability. The structural flexibility of this scaffold allows for diverse functionalization, making it attractive for structure-activity relationship (SAR) studies.

In neuropharmacology, researchers have investigated 1-Propanone, 3-amino-1-(3-thienyl)- derivatives as modulators of glutamate receptors. A preclinical study (Nature Communications, 2024) revealed that specific analogs exhibit selective antagonism at the NMDA receptor subtype GluN2B, with IC50 values in the low micromolar range (2.3-5.7 µM). These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's, where GluN2B overactivation is implicated in excitotoxicity.

Oncology research has uncovered promising antitumor properties of this compound class. A 2024 ACS Chemical Biology paper reported that certain 1-Propanone, 3-amino-1-(3-thienyl)- derivatives induce apoptosis in triple-negative breast cancer cells by inhibiting the PI3K/AKT/mTOR pathway. Notably, lead compound 7c showed potent activity (IC50 = 0.8 µM) with minimal cytotoxicity to normal mammary epithelial cells (selectivity index >12). These results position the scaffold as a candidate for targeted cancer therapy development.

From a drug metabolism perspective, recent ADME studies (Xenobiotica, 2023) indicate that 1-Propanone, 3-amino-1-(3-thienyl)- exhibits favorable pharmacokinetic properties in rodent models, including moderate plasma protein binding (62-68%) and acceptable oral bioavailability (F = 41%). However, researchers note that the thiophene moiety may require structural optimization to mitigate potential cytochrome P450-mediated metabolic liabilities observed in human liver microsome assays.

Emerging applications in infectious disease treatment have also been documented. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that halogenated derivatives of 1-Propanone, 3-amino-1-(3-thienyl)- exhibit broad-spectrum antibacterial activity against drug-resistant Gram-positive pathogens (MIC = 1-4 µg/mL), including MRSA and VRE strains. Mechanistic studies suggest these compounds disrupt bacterial membrane integrity while showing low propensity for resistance development.

In conclusion, 1-Propanone, 3-amino-1-(3-thienyl)- (860444-09-3) represents a pharmacologically promising scaffold with demonstrated activity across multiple therapeutic areas. Current research directions include further optimization of its drug-like properties, exploration of novel derivatives through combinatorial chemistry approaches, and advancement of lead candidates into preclinical development. The compound's versatility and demonstrated biological activities position it as an important focus for future medicinal chemistry efforts.